Cas no 372075-37-1 (Sontuzumab)

• Product Name: Sontuzumab
• CAS No: 372075-37-1
• CID: 67884
• Update Time: 2025-10-29

Sontuzumab Chemical and Physical Properties

Names and Identifiers

• Sontuzumab
• Sontuzumab [INN]
• Research Grade Sontuzumab (DHD14202)

Additional information on Sontuzumab

Sontuzumab: A Promising Monoclonal Antibody for Targeted Cancer Therapy

Sontuzumab (CAS No. 372075-37-1) is a monoclonal antibody that has garnered significant attention in the field of oncology due to its potential for targeted cancer therapy. This antibody is designed to bind specifically to the human epidermal growth factor receptor 2 (HER2), a protein that is overexpressed in various types of cancer, including breast, gastric, and ovarian cancers. The development of Sontuzumab represents a significant advancement in the treatment of HER2-positive cancers, offering a more precise and effective therapeutic approach compared to traditional chemotherapy.

The mechanism of action of Sontuzumab involves several key steps. Upon binding to HER2, the antibody inhibits the activation and dimerization of the receptor, thereby blocking the downstream signaling pathways that promote cell proliferation and survival. Additionally, Sontuzumab can induce antibody-dependent cellular cytotoxicity (ADCC), where immune cells such as natural killer (NK) cells are recruited to destroy cancer cells. This dual mechanism of action makes Sontuzumab a potent tool in the fight against HER2-positive cancers.

Recent clinical trials have provided promising results for the efficacy and safety of Sontuzumab. In a phase II trial involving patients with advanced HER2-positive breast cancer, Sontuzumab demonstrated significant tumor shrinkage and prolonged progression-free survival compared to standard treatments. These findings have been corroborated by additional studies, which have shown that Sontuzumab can be effectively combined with other therapeutic agents, such as chemotherapy and targeted therapies, to enhance treatment outcomes.

The safety profile of Sontuzumab has also been extensively evaluated. Common side effects include infusion-related reactions, fatigue, and nausea, which are generally manageable with appropriate supportive care. Serious adverse events are rare but can include cardiotoxicity, which is a known risk associated with HER2-targeted therapies. However, careful monitoring and early intervention can mitigate these risks, making Sontuzumab a viable option for many patients.

Beyond its use in breast cancer, Sontuzumab has shown potential in other HER2-positive malignancies. For instance, preliminary studies in gastric cancer have indicated that Sontuzumab can improve response rates and overall survival when used in combination with standard chemotherapy regimens. Similarly, ongoing research is exploring the efficacy of Sontuzumab in ovarian cancer and other solid tumors where HER2 overexpression is prevalent.

The development of biomarker-based strategies has further enhanced the clinical utility of Sontuzumab. By identifying patients who are most likely to benefit from this therapy based on their tumor's HER2 status, clinicians can tailor treatment plans to maximize efficacy while minimizing side effects. This personalized approach aligns with the broader trend towards precision medicine in oncology.

In conclusion, Sontuzumab (CAS No. 372075-37-1) represents a significant advancement in targeted cancer therapy. Its unique mechanism of action, combined with promising clinical results and manageable safety profile, positions it as a valuable addition to the arsenal of treatments available for HER2-positive cancers. Ongoing research continues to explore its full potential and optimize its use in various clinical settings.